Cas no 2680709-03-7 (2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: 2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2680709-03-7
• MF: C₁₂H₁₆F₃NO₄
• MW: 295.254954338074
• CID: 5632673
• PubChem ID: 165927514
• Update Time: 2025-06-24

2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680709-03-7
• 2-(oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• EN300-28289221
• 2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

• Inchi： 1S/C12H16F3NO4/c13-12(14,15)11(19)16-4-3-7(10(17)18)6-8(16)9-2-1-5-20-9/h7-9H,1-6H2,(H,17,18)
• InChI Key： TYISCOBBHISGGY-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)CC1C1CCCO1)=O)(F)F

Computed Properties

• Exact Mass: 295.10314248g/mol
• Monoisotopic Mass: 295.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Introduction to 2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2680709-03-7)

2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680709-03-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which combines a piperidine ring with functional groups that enhance its potential biological activity. The presence of a trifluoroacetyl moiety and an oxolan (lactone) substituent makes this molecule particularly intriguing for researchers exploring novel pharmacophores.

The chemical structure of 2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid incorporates several key features that contribute to its distinctive properties. The trifluoroacetyl group, known for its electron-withdrawing effects and ability to enhance metabolic stability, is attached to the piperidine nitrogen atom. This modification can influence the compound's solubility, reactivity, and interaction with biological targets. Concurrently, the oxolan ring introduces a cyclic ether functionality, which is often associated with enhanced binding affinity and selectivity in drug-like molecules.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential interactions of 2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid with various biological receptors. Studies suggest that the compound's structural motifs may align well with targets involved in neurological disorders, inflammation, and metabolic diseases. The trifluoroacetyl group's ability to modulate hydrogen bonding patterns and electronic distributions makes it particularly valuable in designing molecules with improved pharmacokinetic profiles.

In the realm of drug discovery, the synthesis of derivatives of CAS No. 2680709-03-7 has been explored as a strategy to optimize bioactivity. Researchers have employed techniques such as solid-phase synthesis and transition-metal-catalyzed reactions to introduce additional functional groups or modify existing ones. These efforts have led to the identification of analogs with enhanced potency and reduced off-target effects. The versatility of this scaffold underscores its potential as a building block for future therapeutics.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to significant improvements in pharmacological properties, including increased lipophilicity, resistance to enzymatic degradation, and altered receptor binding affinities. The trifluoroacetyl group in CAS No. 2680709-03-7 exemplifies this trend, offering a powerful tool for medicinal chemists seeking to develop next-generation drugs.

Current research initiatives are focusing on leveraging the unique chemical properties of 2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid for therapeutic applications. Preclinical studies have begun to explore its potential as an intermediate in the synthesis of novel inhibitors targeting enzymes implicated in cancer progression and neurodegenerative diseases. The oxolan ring's ability to engage in specific hydrogen bonding interactions with protein backbones further enhances its appeal as a pharmacophore.

The synthesis of complex molecules like CAS No. 2680709-03-7 often requires meticulous optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability. These improvements are crucial for translating laboratory discoveries into viable candidates for clinical development.

As the pharmaceutical industry continues to evolve, the demand for innovative molecular architectures remains high. Compounds like CAS No. 2680709-03-7 represent a promising frontier in drug design, offering unique combinations of functional groups that may unlock new therapeutic opportunities. Collaborative efforts between synthetic chemists and biologists are essential for fully realizing the potential of such molecules.

The integration of high-throughput screening technologies has accelerated the process of identifying bioactive compounds derived from scaffolds like CAS No. 2680709-03-7. By rapidly testing large libraries of derivatives, researchers can pinpoint lead structures with desirable properties more efficiently than traditional methods allow. This approach has already yielded several compounds entering advanced stages of preclinical evaluation.

In conclusion,CAS No. 2680709-03-7, or 2-(Oxolan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid, exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features make it a valuable candidate for further exploration in drug discovery programs targeting various diseases. As our understanding of molecular interactions deepens，the potential applications for this compound—and similar derivatives—will continue to expand，offering hope for future medical breakthroughs.